N1,N3-bis((R)-2-hydroxy-1-phenylethyl)-2,2-dimethylmalonamide

• IUPAC Name: N,N'-bis[(1R)-2-hydroxy-1-phenylethyl]-2,2-dimethylpropanediamide
• InChI: InChI=1S/C21H26N2O4/c1-21(2,19(26)22-17(13-24)15-9-5-3-6-10-15)20(27)23-18(14-25)16-11-7-4-8-12-16/h3-12,17-18,24-25H,13-14H2,1-2H3,(H,22,26)(H,23,27)/t17-,18-/m0/s1
• InChI Key: NTTZCNSPNMRTSV-ROUUACIJSA-N
• Canonical SMILES: CC(C)(C(=O)NC(CO)C1=CC=CC=C1)C(=O)NC(CO)C2=CC=CC=C2
• Isomeric SMILES: CC(C)(C(=O)N[C@@H](CO)C1=CC=CC=C1)C(=O)N[C@@H](CO)C2=CC=CC=C2
• Molecular Formula: C21H26N2O4
• DSSTOX Substance ID: DTXSID10447861
• Molecular Weight: 370.4 g/mol
• CAS No.: 178958-49-1

Description

N1,N3-bis((R)-2-hydroxy-1-phenylethyl)-2,2-dimethylmalonamide is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• N1,N3-bis((R)-2-hydroxy-1-phenylethyl)-2,2-dimethylmalonamide and similar compounds have been synthesized and characterized for their structural and photophysical properties. These studies include spectroscopic analysis (FTIR, NMR) and single-crystal X-ray analyses to understand their structural aspects (Fatima et al., 2021).

Biological Interactions

• Research has explored the interactions of similar bisamides with DNA, showing significant drug-DNA interactions. These compounds exhibit an intercalation mode of interaction with DNA, which is essential for understanding their potential therapeutic applications (Fatima et al., 2021).

Gelation Properties

• Investigations into the gelation of malonamides, including compounds similar to this compound, have been conducted. These studies focus on how the stereochemistry of these compounds affects their ability to form gels, a property significant for various applications in materials science (Jokić et al., 2009).

Nonlinear Optical Properties

• Certain related organotin compounds derived from Schiff bases have been studied for their nonlinear optical properties. These findings are relevant to the potential use of similar bisamides in optoelectronic applications (Muñoz-Flores et al., 2014).

Metal Complex Formation

• Research on the formation of metal complexes with related compounds has been conducted. These studies provide insights into how such compounds can bind to metals, which is essential for understanding their potential use in catalysis or as ligands in coordination chemistry (Cross et al., 1999).